Cas no 111863-56-0 (Adenosine,N-(8-aminooctyl)- (9CI))

Adenosine,N-(8-aminooctyl)- (9CI) structure
111863-56-0 structure
Product Name:Adenosine,N-(8-aminooctyl)- (9CI)
CAS No:111863-56-0
MF:C18H30N6O4
MW:394.468603610992
CID:210344
PubChem ID:194932
Update Time:2025-04-19

Adenosine,N-(8-aminooctyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,N-(8-aminooctyl)- (9CI)
    • N(6)-octylamine adenosine
    • N-(8-aminooctyl)adenosine
    • DTXSID50920587
    • 111863-56-0
    • (2R,3R,4S,5R)-2-[6-(8-aminooctylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • N-(8-Aminooctyl)-9-pentofuranosyl-9H-purin-6-amine
    • Inchi: 1S/C18H30N6O4/c19-7-5-3-1-2-4-6-8-20-16-13-17(22-10-21-16)24(11-23-13)18-15(27)14(26)12(9-25)28-18/h10-12,14-15,18,25-27H,1-9,19H2,(H,20,21,22)/t12-,14-,15-,18-/m1/s1
    • InChI Key: AKXFYBGNMMFLTL-SCFUHWHPSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCCCCN)O)O

Computed Properties

  • Exact Mass: 394.2331
  • Monoisotopic Mass: 394.233
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: 702.6°Cat760mmHg
  • Flash Point: 378.7°C
  • Refractive Index: 1.689
  • PSA: 151.57
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